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Compound of Interest

Compound Name: Fmoc-D-Glu-OMe

Cat. No.: B12498454

Get Quote

Technical Guide: Fmoc-D-Glu-OMe Safety &
Handling
Executive Summary
Fmoc-D-Glu-OMe is a specialized amino acid derivative used primarily in solution-phase

peptide synthesis and the development of peptidomimetics. As a D-amino acid, it confers

resistance to proteolytic degradation, a critical feature for therapeutic peptide stability. The

-methyl ester moiety serves as a semi-permanent C-terminal protection group, orthogonal to
acid-labile side-chain protectors (e.g., t-Bu) and base-labile Fmoc groups.

Target Audience: Synthetic Chemists, drug discovery researchers, and laboratory safety

officers.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
The following data characterizes the substance. Where specific experimental data for the D-

enantiomer is absent, values are derived from the enantiomeric L-isomer (CAS: 145038-49-9)
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due to identical physicochemical properties (excluding optical rotation).

Property Specification

Chemical Name

N-(9-Fluorenylmethoxycarbonyl)-D-glutamic

acid

-methyl ester

Common Name Fmoc-D-Glu-OMe

CAS Number Not widely listed (L-isomer: 145038-49-9)

Molecular Formula

C

H

NO

Molecular Weight 383.39 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents (DMF, DMSO, DCM,

Ethyl Acetate); Low solubility in water

Melting Point
110 – 120 °C (Typical range for Fmoc-Glu

esters)

Purity Grade Typically >98% (HPLC) for peptide synthesis

Hazard Identification & Risk Assessment (GHS)[6][8]
While some vendors label Fmoc-amino acid esters as "Not Hazardous," professional safety

protocols dictate treating them as Irritants to mucous membranes and skin due to the reactive

nature of the Fmoc group and potential hydrolysis products.

GHS Classification (Precautionary)[8]
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Risk Management Table[6]
Hazard Statement (H-
Code)

Precautionary Statement
(P-Code)

Operational Interpretation

H315: Causes skin irritation
P280: Wear protective

gloves/clothing/eye protection.

Use Nitrile gloves (min

0.11mm thick). Double glove if

handling solutions in DMF.

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water...

Safety goggles are mandatory.

Do not use safety glasses with

open sides.

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume.

Handle all solid powder

weighing inside a certified

fume hood.

Safe Handling & Storage Protocol
The stability of Fmoc-D-Glu-OMe depends on preventing premature deprotection (loss of

Fmoc) or hydrolysis (loss of OMe). The following workflow ensures compound integrity and

operator safety.

Storage Conditions
Temperature: Refrigerate at 2–8 °C. Long-term storage at -20 °C is preferred.

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

Moisture: Hygroscopic. Keep desiccated. Allow bottle to reach room temperature before

opening to prevent condensation.

Operational Workflow (DOT Visualization)
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Critical Control Points

Cold Storage
(2-8°C, Desiccated)

Thermal Equilibration
(Wait 30 mins to RT)

Prevent
Condensation Weighing

(Fume Hood, Anti-static)

PPE: Goggles
+ Nitrile Solubilization

(DMF/DMSO)

Avoid
Dust Peptide Coupling

(Excess Base Avoidance)
Use Immediately

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing thermal equilibration to prevent moisture

contamination.

Technical Application: Orthogonal Synthesis
Fmoc-D-Glu-OMe is utilized when the C-terminus must remain protected as a methyl ester

while the N-terminus is extended, or when the side chain (

-COOH) requires selective manipulation.

Mechanism of Action[8][9]
Fmoc Group: Removed by secondary amines (Piperidine/DBU).

Methyl Ester (OMe): Stable to Piperidine (Fmoc removal conditions) and TFA (Side-chain

removal conditions).[2] Hydrolyzed by strong aqueous base (LiOH/NaOH).

Orthogonality: This allows for "Head-to-Tail" cyclization or side-chain modification without

disturbing the C-terminus until the final step.

Synthesis Pathway (DOT Visualization)
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Figure 2: Orthogonal utility of the methyl ester in peptide synthesis strategies.
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Emergency Response & Toxicology
First Aid Measures

Eye Contact: Immediately flush with running water for 15 minutes. Lift eyelids occasionally.

Seek medical attention.

Skin Contact: Wash with soap and water. Remove contaminated clothing.[3] If irritation

persists, consult a dermatologist.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a poison control center.

Toxicological Note
Data on D-Glu-OMe specifically is limited. Toxicity is generally low but cumulative effects of D-

amino acids in high doses are not fully characterized.

LD50: Not established for this specific derivative.

Sensitization: Potential sensitizer upon prolonged contact (analogous to other Fmoc-amino

acids).

Disposal & Environmental Considerations
Waste Category: Hazardous Chemical Waste.

Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Environmental Impact: Do not allow product to enter drains. Fmoc derivatives can be toxic to

aquatic life due to the fluorene moiety.
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(Note: Specific CAS numbers for D-isomers may vary by vendor; always verify the Certificate of

Analysis for the specific lot received.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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